BENGHE Foundational & Exploratory

Check Availability & Pricing

Trifluenfuronate IUPAC name and chemical
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trifluenfuronate

Cat. No.: B12750982

Trifluenfuronate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trifluenfuronate, a novel acaricide
and nematicide. This document details its chemical identity, available data, and a framework for
understanding its potential applications in agricultural and chemical research.

Core Chemical Identifiers

Trifluenfuronate is a complex isomeric mixture. A thorough understanding of its chemical
nomenclature and structure is fundamental for any research or development activities.
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Identifier

Value

IUPAC Name

mixture of 60—80% trans-isomers 3,4,4-
trifluorobut-3-enyl (2RS,3RS)-2-(2-
methoxyphenyl)-5-oxotetrahydrofuran-3-
carboxylate and 40—-20% of the cis-isomers
3,4,4-trifluorobut-3-enyl (2RS,3SR)-2-(2-
methoxyphenyl)-5-oxotetrahydrofuran-3-
carboxylate[1][2]

CAS Name

3,4,4-trifluoro-3-buten-1-yl tetrahydro-2-(2-
methoxyphenyl)-5-oxo-3-furancarboxylate[1][2]

Chemical Formula

C16H1sF30s[1][2][3][4]

CAS Registry Number

2074661-82-6[1][2][3]

Other Names

sanfoshaxianzhi, Trifluorocide[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Trifluenfuronate is presented below.

These properties are critical for understanding its environmental fate, bioavailability, and for

formulation development.

Property

Value

Molecular Weight

344.28 g/mol [3]

Isomeric Nature

Technical Trifluenfuronate is a mixture of trans-
and cis-isomers. The trans-isomers constitute
60-80% of the mixture, while the cis-isomers
make up the remaining 20-40%.[1][2][4] The
CAS Registry Number for the mixture of two
trans-isomers is 2094595-23-8.[1][2]

Biological Activity
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Trifluenfuronate is recognized for its activity as both an acaricide and a nematicide.[1][2] It has
been shown to be effective against a variety of pests.

Target Pests Include:

» Plant-parasitic nematodes such as Meloidogyne incognita, Ditylenchus, Heterodera, and
Pratylenchus.[4]

e Spider mites, including the red spider mite (Tetranychus cinnabarinus), two-spotted spider
mites, Hawthorn spider mite (Tetranychus viennensis), and citrus red mites.[4]

« Tobacco whitefly.[4]

» Diamondback moth.[4]

Logical Relationship of Trifluenfuronate Isomers

The following diagram illustrates the composition of technical Trifluenfuronate from its
constituent isomers.

trans-Isomers (60-80%) kel 3,4,4-trifluorobut-3-enyl (2RS,3RS)-2-(2-methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylate

Technical Trifluenfuronate

Click to download full resolution via product page

Caption: Isomeric composition of technical Trifluenfuronate.

Experimental Protocols

Detailed experimental protocols for Trifluenfuronate are not readily available in the public
domain at this time. Researchers interested in the specific methodologies for synthesis,
bioassays, or toxicological studies should refer to the patent literature, such as patent number
CN106342882A, assigned to Shandong United Pesticide Industry Co., Ltd.[1] Further
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investigation into the scientific literature and regulatory submissions may provide more detailed
experimental designs.

Signaling Pathways

Information regarding the specific signaling pathways affected by Trifluenfuronate in target
organisms is not yet publicly detailed. As a nematicide and acaricide, it is hypothesized to
interfere with essential neurological or metabolic pathways in these invertebrates. Further
research is required to elucidate the precise mechanism of action and the signaling cascades
involved. A generalized workflow for investigating the mechanism of action is proposed below.
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Caption: Proposed workflow for elucidating Trifluenfuronate's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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